Cas no 1420968-65-5 (4-(Tert-butyl)oxazole-5-carbaldehyde)
1420968-65-5 structure
Product Name:4-(Tert-butyl)oxazole-5-carbaldehyde
CAS No:1420968-65-5
MF:C8H11NO2
MW:153.178442239761
CID:2182612
Update Time:2023-08-06
4-(Tert-butyl)oxazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-(Tert-butyl)oxazole-5-carbaldehyde
- AM99717
-
- Inchi: 1S/C8H11NO2/c1-8(2,3)7-6(4-10)11-5-9-7/h4-5H,1-3H3
- InChI Key: GGSRRHZPZRTRBH-UHFFFAOYSA-N
- SMILES: O1C=NC(=C1C=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Topological Polar Surface Area: 43.1
4-(Tert-butyl)oxazole-5-carbaldehyde Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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